Cas no 2229378-98-5 (N-methyl-1-(2,4,6-trifluorophenyl)methylcyclopropan-1-amine)

• Product Name: N-methyl-1-(2,4,6-trifluorophenyl)methylcyclopropan-1-amine
• CAS No: 2229378-98-5
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 6399568
• PubChem ID: 165867993
• Update Time: 2025-08-04

N-methyl-1-(2,4,6-trifluorophenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(2,4,6-trifluorophenyl)methylcyclopropan-1-amine
• N-methyl-1-[(2,4,6-trifluorophenyl)methyl]cyclopropan-1-amine
• 2229378-98-5
• EN300-1802573

• Inchi： 1S/C11H12F3N/c1-15-11(2-3-11)6-8-9(13)4-7(12)5-10(8)14/h4-5,15H,2-3,6H2,1H3
• InChI Key： JQFGMIVPYKFAIH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CC1(CC1)NC)F)F

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-(2,4,6-trifluorophenyl)methylcyclopropan-1-amine

N-Methyl-1-(2,4,6-Trifluorophenyl)Methylcyclopropan-1-Amine: A Comprehensive Overview

The compound N-Methyl-1-(2,4,6-Trifluorophenyl)Methylcyclopropan-1-Amine (CAS No: 2229378-98-5) is a highly specialized organic compound with significant applications in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems.

N-Methyl-1-(2,4,6-Trifluorophenyl)Methylcyclopropan-1-Amine is characterized by its cyclopropane ring, which is a three-membered carbon ring known for its high strain energy and reactivity. The presence of a trifluorophenyl group attached to the cyclopropane ring introduces additional electronic effects, enhancing the compound's stability and reactivity under specific conditions.

Recent studies have highlighted the potential of N-Methyl-1-(2,4,6-Trifluorophenyl)Methylcyclopropan-1-Amine in drug delivery systems due to its ability to act as a carrier for bioactive molecules. Researchers have explored its role in enhancing the solubility and bioavailability of poorly soluble drugs, making it a promising candidate in pharmaceutical research.

In terms of synthesis, N-Methyl-1-(2,4,6-Trifluorophenyl)Methylcyclopropan-1-Amine can be prepared through various methods, including the cyclopropylation of amines using transition metal catalysts. The use of palladium catalysts has been shown to significantly improve the yield and selectivity of the reaction, making it a preferred method in modern chemical synthesis.

The compound's electronic properties have also been studied extensively. The trifluorophenyl group contributes to the molecule's electron-withdrawing effects, which can influence its reactivity in various chemical reactions. This property makes N-Methyl-1-(2,4,6-Trifluorophenyl)Methylcyclopropan-1-Amine a valuable component in the design of new materials with tailored electronic characteristics.

Furthermore, N-Methyl-1-(2,4,6-Trifluorophenyl)Methylcyclopropan-1-Amine has been investigated for its potential applications in polymer chemistry. Its ability to act as a cross-linking agent has opened new avenues for the development of high-performance polymers with improved mechanical and thermal properties.

Recent advancements in computational chemistry have allowed researchers to model the behavior of N-Methyl-1-(2,4,6-Trifluorophenyl)Methylcyclopropan-1-Amine at the molecular level. These studies have provided insights into its interaction with other molecules and its potential for use in complex chemical systems.

In conclusion, N-Methyl-1-(2,4,6-Trifluorophenyl)Methylcyclopropan-1-Amine (CAS No: 2229378-98-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and electronic properties make it an invaluable tool in modern chemical research and development.